Cas no 23057-55-8 (4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-)

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- structure

23057-55-8 structure

Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-

CAS No:23057-55-8

MF:C₃₀H₃₆O₄

MW:460.604449272156

MDL:MFCD29048556

CID:270253

PubChem ID:441767

Update Time:2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)-
- (2S)-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S
- SOPHORANONE
- (2S)-2,3-Dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
- SCHEMBL3064706
- C08719
- Q27108307
- (2S)-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
- 23057-55-8
- DTXSID60331625
- HY-N2529
- FS-8139
- LMPK12140034
- [S,(-)]-2,3-DIHYDRO-7-HYDROXY-2-[4-HYDROXY-3,5-BIS(3-METHYL-2-BUTENYL)PHENYL]-8-(3-METHYL-2-BUTENYL)-4H-1-BENZOPYRAN-4-ONE
- CHEBI:9199
- AKOS040760716
- CS-0022800
- (2S)-7-hydroxy-2-[4-hydroxy-3, 5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2, 3-dihydrochromen-4-one
- CHEMBL3314594
- (-)-Sophoranone
- (2S)-7-hydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
- DTXCID10282719
- (2S)-7-Hydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl)-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
- MDL： MFCD29048556
- Inchi： 1S/C30H36O4/c1-18(2)7-10-21-15-23(16-22(29(21)33)11-8-19(3)4)28-17-27(32)25-13-14-26(31)24(30(25)34-28)12-9-20(5)6/h7-9,13-16,28,31,33H,10-12,17H2,1-6H3/t28-/m0/s1
- InChI Key： IORSRBKNYXPSDO-NDEPHWFRSA-N
- SMILES： O1C2C(=C(C=CC=2C(C[C@H]1C1C=C(C/C=C(\C)/C)C(=C(C/C=C(\C)/C)C=1)O)=O)O)C/C=C(\C)/C

Computed Properties

Exact Mass: 460.26100
Monoisotopic Mass: 460.261
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 752
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2
XLogP3: 8

Experimental Properties

Color/Form: Powder
Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 644.5°C at 760 mmHg
Flash Point: 208.5°C
Refractive Index: 1.586
Solubility: Insuluble (4.4E-5 g/L) (25 ºC),
PSA: 66.76000
LogP: 7.33040

4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-8-(3-methyl-2-buten-1-yl)-,(2S)- Pricemore >>

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